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Compound of Interest

Compound Name: Z-D-Asp(OtBu)-OH

Cat. No.: B612898 Get Quote

This guide provides essential physicochemical data for Z-D-Asp(OtBu)-OH, a key derivative of

aspartic acid utilized in peptide synthesis and drug development. The information is tailored for

researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties
Z-D-Asp(OtBu)-OH, also known as N-Cbz-D-aspartic acid 4-(tert-butyl) ester, is a protected

amino acid derivative. Its chemical properties are fundamental for its application in synthetic

organic chemistry. The compound is available in both anhydrous and hydrated forms, which

affects its molecular weight.

Below is a summary of the key quantitative data for Z-D-Asp(OtBu)-OH.

Property Anhydrous Form Hydrated Form

Molecular Formula C16H21NO6[1] C16H21NO6·H2O[2][3]

Molecular Weight 323.34 g/mol [1][4] 341.3 g/mol

CAS Number 5545-52-8 71449-08-6

Experimental Protocols and Methodologies
The determination of the molecular weight and formula of Z-D-Asp(OtBu)-OH is achieved

through standard analytical techniques. These methods include:
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Mass Spectrometry: To determine the exact mass and confirm the molecular weight.

Elemental Analysis: To determine the percentage composition of elements (C, H, N, O) and

empirically derive the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and

confirm the presence of functional groups.

Detailed experimental protocols for these techniques are widely established and can be found

in standard organic chemistry laboratory manuals.

Visualization of Relationships
As the core of this technical guide is focused on the fundamental physicochemical properties of

a single molecule, Z-D-Asp(OtBu)-OH, there are no signaling pathways, complex experimental

workflows, or logical relationships to be diagrammatically represented. The data is best

summarized in the tabular format provided above for clarity and direct comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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